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Compound of Interest

Compound Name: 3-Ethyloctane

cat. No.: BO44116

An In-depth Technical Guide to 3-Ethyloctane (CAS: 5881-17-4)

Introduction

3-Ethyloctane, identified by the CAS number 5881-17-4, is a branched-chain alkane with the
molecular formula CioHz2.[1][2] It consists of a linear octane backbone with an ethyl group
substituted at the third carbon position.[1] This structure results in a colorless, flammable liquid
that is insoluble in water but soluble in organic solvents.[1] As a non-polar hydrocarbon, it
demonstrates low reactivity under standard conditions.[1]

In research and industrial settings, 3-Ethyloctane is of significant interest. It is a valuable high-
purity reference standard in analytical chemistry, particularly for calibrating instruments and
developing methods in gas chromatography (GC) and mass spectrometry (MS).[3] Its specific
branching makes it a useful model compound for studying structure-property relationships in
hydrocarbons, including investigations into combustion kinetics and fuel performance, as the
isomerization of alkanes directly impacts fuel efficiency.[3] Furthermore, it serves as a non-
polar solvent or intermediate in organic synthesis.[3][4]

Physical and Chemical Properties

The fundamental physical and chemical characteristics of 3-Ethyloctane are summarized
below. These properties are crucial for its handling, application in synthesis, and analysis.
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Property Value Source(s)
CAS Number 5881-17-4 [5161[718]
Molecular Formula C1oH22 [11121151[7]
IUPAC Name 3-ethyloctane [31[7]
Molecular Weight 142.28 g/mol [21[31[51[61[7]
Appearance Colorless liquid [1][9]
Boiling Point 166.5 °C 9]
Melting Point -87.69 °C 9]
Density 0.736 g/cm3 [9]
Water Solubility 65.19 pg/L (temperature not ]
stated)
LogP (Octanol/Water) 5.3-6.477 [41[9][10]
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Spectroscopic Data

Spectroscopic analysis is essential for the structural elucidation and confirmation of 3-
Ethyloctane.
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Technique Description Source(s)

The proton NMR spectrum is
complex due to the number of
chemically non-equivalent

1H NMR protons along the carbon [3]
chain, but the chemical shifts
and coupling patterns are
predictable.[3]

Carbon NMR provides direct
information on the carbon
skeleton, allowing for the

13C NMR o _ [11]
identification of all unique
carbon environments within

the molecule.[11]

Electron ionization mass
spectrometry (EI-MS) data is
available through the NIST
WebBook.[12][13] The
Mass Spectrometry ) ) [71[12][13]
fragmentation pattern is
characteristic of branched
alkanes, with a top peak

observed at an m/z of 71.[7]

The gas-phase IR spectrum,

available from the NIST/EPA

Gas-Phase Infrared Database,
Infrared (IR) Spectroscopy o [12]

shows characteristic C-H

stretching and bending

vibrations for alkanes.

Experimental Protocols
Synthesis Methodologies

The laboratory-scale synthesis of 3-Ethyloctane requires precise control to achieve the
desired isomer with high yield.[3] Common strategies include:
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o Grignard Reaction: A robust method involves the reaction of a Grignard reagent with a
ketone to form a tertiary alcohol, which is subsequently deoxygenated.[3]

o Reaction: Propylmagnesium bromide is reacted with 3-heptanone in an appropriate ether
solvent (e.g., diethyl ether) to form the tertiary alcohol, 3-ethyl-3-octanol.[3]

o Dehydration: The resulting alcohol is dehydrated, typically using a strong acid catalyst
(e.g., H2S0a4) and heat, to yield a mixture of alkenes.[3]

o Hydrogenation: The alkene mixture is then subjected to catalytic hydrogenation (e.g., Hz
over a palladium catalyst) to reduce the double bond and yield the final product, 3-
Ethyloctane.[3]

 Alkylation: This method involves the direct formation of a carbon-carbon bond on an alkane
backbone.

o Friedel-Crafts Alkylation: An octane substrate can be alkylated using an ethyl halide (e.g.,
ethyl chloride or bromide) in the presence of a Lewis acid catalyst such as aluminum
chloride (AICI3).[4]
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3-Heptanone Propylmagnesium Bromide

+ (1) (2) Diethyl Ether

3-Ethyl-3-octanol

Step|1: Grignard Reaction

H2S04, Heat

v

Alkene Mixture

H2, Pd/C

3-Ethyloctane

Step 2: Deoxygenation

Synthesis of 3-Ethyloctane via Grignard Reaction
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Sample (Hydrocarbon Mixture)
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3-Ethyloctane Identified

Analytical workflow for 3-Ethyloctane identification.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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